Cas no 2247103-13-3 (5-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid)

5-{(9H-Fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid is a specialized heterocyclic building block used in peptide synthesis and medicinal chemistry. Its key structural features include a rigid pyrrolopyrazole core with a 6,6-dimethyl substitution, enhancing conformational stability, and an Fmoc-protected amine group, facilitating selective deprotection under mild basic conditions. The carboxylic acid moiety allows for further functionalization via amide coupling or esterification. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard Fmoc protocols. Its well-defined stereochemistry and synthetic versatility make it a useful intermediate for designing peptidomimetics and bioactive small molecules.

5-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid structure

2247103-13-3 structure

Product name:5-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid

CAS No:2247103-13-3

MF:C₂₃H₂₁N₃O₄

MW:403.430545568466

CID:5891785

PubChem ID:138040489

5-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid
- 5-(((9H-Fluoren-9-yl)methoxy)carbonyl)-6,6-dimethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid
- 5-(9H-Fluoren-9-ylmethoxycarbonyl)-6,6-dimethyl-1,4-dihydropyrrolo[3,4-c]pyrazole-3-carboxylic acid
- Z3267067044
- EN300-1723673
- 2247103-13-3
- 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid
- Inchi： 1S/C23H21N3O4/c1-23(2)20-17(19(21(27)28)24-25-20)11-26(23)22(29)30-12-18-15-9-5-3-7-13(15)14-8-4-6-10-16(14)18/h3-10,18H,11-12H2,1-2H3,(H,24,25)(H,27,28)
- InChI Key： VMTJFJOGQGUMGR-UHFFFAOYSA-N
- SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC2C(C(=O)O)=NNC=2C1(C)C)=O

Computed Properties

Exact Mass: 403.15320616g/mol
Monoisotopic Mass: 403.15320616g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 676
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95.5Å²
XLogP3: 3.1

5-{(9H-fluoren-9-yl)methoxycarbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo3,4-cpyrazole-3-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1723673-1.0g	5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid	2247103-13-3	95%	1g	$1357.0	2023-06-04
Enamine	EN300-1723673-10.0g	5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid	2247103-13-3	95%	10g	$5837.0	2023-06-04
Enamine	EN300-1723673-0.25g	5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid	2247103-13-3	95%	0.25g	$672.0	2023-09-20
Enamine	EN300-1723673-0.1g	5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid	2247103-13-3	95%	0.1g	$470.0	2023-09-20
Enamine	EN300-1723673-2.5g	5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid	2247103-13-3	95%	2.5g	$2660.0	2023-09-20
Enamine	EN300-1723673-0.05g	5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid	2247103-13-3	95%	0.05g	$315.0	2023-09-20
Enamine	EN300-1723673-1g	5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid	2247103-13-3	95%	1g	$1357.0	2023-09-20
1PlusChem	1P028Q8Q-50mg	5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylicacid	2247103-13-3	95%	50mg	$452.00	2024-05-25
1PlusChem	1P028Q8Q-500mg	5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylicacid	2247103-13-3	95%	500mg	$1370.00	2024-05-25
Aaron	AR028QH2-2.5g	5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dimethyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylicacid	2247103-13-3	95%	2.5g	$3683.00	2025-02-16